Cas no 1170804-94-0 (5-(cyclopropylsulfamoyl)-N-(4-fluorophenyl)methylfuran-2-carboxamide)

• Product Name: 5-(cyclopropylsulfamoyl)-N-(4-fluorophenyl)methylfuran-2-carboxamide
• CAS No: 1170804-94-0
• MF: C₁₅H₁₅FN₂O₄S
• MW: 338.354006052017
• CID: 5790488
• PubChem ID: 39899842
• Update Time: 2025-10-20

5-(cyclopropylsulfamoyl)-N-(4-fluorophenyl)methylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(cyclopropylsulfamoyl)-N-(4-fluorophenyl)methylfuran-2-carboxamide
• AKOS024513818
• 1170804-94-0
• 5-(cyclopropylsulfamoyl)-N-[(4-fluorophenyl)methyl]furan-2-carboxamide
• VU0647422-1
• Z382869356
• 5-(N-cyclopropylsulfamoyl)-N-(4-fluorobenzyl)furan-2-carboxamide
• F5570-0188

• Inchi： 1S/C15H15FN2O4S/c16-11-3-1-10(2-4-11)9-17-15(19)13-7-8-14(22-13)23(20,21)18-12-5-6-12/h1-4,7-8,12,18H,5-6,9H2,(H,17,19)
• InChI Key： AYOYLRLFVJAXEF-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C(NCC2C=CC(=CC=2)F)=O)O1)(NC1CC1)(=O)=O

Computed Properties

• Exact Mass: 338.07365630g/mol
• Monoisotopic Mass: 338.07365630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 96.8Ų

Additional information on 5-(cyclopropylsulfamoyl)-N-(4-fluorophenyl)methylfuran-2-carboxamide

Introduction to 5-(cyclopropylsulfamoyl)-N-(4-fluorophenyl)methylfuran-2-carboxamide (CAS No. 1170804-94-0)

5-(cyclopropylsulfamoyl)-N-(4-fluorophenyl)methylfuran-2-carboxamide (CAS No. 1170804-94-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of furan carboxamides, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties.

The cyclopropylsulfamoyl and 4-fluorophenyl substituents in the molecule contribute to its distinct pharmacological profile. The cyclopropylsulfamoyl group is particularly interesting as it introduces a flexible and hydrophobic moiety that can interact with various biological targets, enhancing the compound's binding affinity and selectivity. The 4-fluorophenyl group, on the other hand, imparts additional stability and metabolic resistance, which are crucial for optimizing the drug's pharmacokinetic properties.

Recent studies have shown that 5-(cyclopropylsulfamoyl)-N-(4-fluorophenyl)methylfuran-2-carboxamide exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These cytokines play a central role in the pathogenesis of various inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate these cytokines makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 5-(cyclopropylsulfamoyl)-N-(4-fluorophenyl)methylfuran-2-carboxamide has also been investigated for its potential as an analgesic agent. Preclinical studies have demonstrated that it effectively reduces pain responses in animal models of neuropathic and inflammatory pain. The mechanism underlying this analgesic effect is thought to involve the modulation of nociceptive pathways, particularly through the inhibition of specific ion channels and receptors involved in pain signaling.

The structural design of 5-(cyclopropylsulfamoyl)-N-(4-fluorophenyl)methylfuran-2-carboxamide has been optimized through extensive medicinal chemistry efforts. Computational modeling and molecular dynamics simulations have provided valuable insights into the compound's interactions with target proteins, guiding the rational design of more potent and selective analogs. These efforts have led to the identification of several derivatives with improved pharmacological profiles, some of which are currently undergoing preclinical evaluation.

One of the key challenges in the development of 5-(cyclopropylsulfamoyl)-N-(4-fluorophenyl)methylfuran-2-carboxamide is ensuring its bioavailability and stability in vivo. To address this issue, researchers have explored various prodrug strategies and formulation approaches. For example, encapsulating the compound in lipid nanoparticles or using prodrug forms that are activated by specific enzymes in target tissues can enhance its delivery and efficacy while minimizing side effects.

Clinical trials are an essential step in translating the promising preclinical findings into therapeutic applications. Early-phase clinical trials have shown that 5-(cyclopropylsulfamoyl)-N-(4-fluorophenyl)methylfuran-2-carboxamide is well-tolerated by patients and exhibits a favorable safety profile. These trials have also provided preliminary evidence of its efficacy in reducing inflammation and pain in patients with chronic conditions such as osteoarthritis and fibromyalgia.

Despite these encouraging results, further research is needed to fully understand the mechanisms of action and potential side effects of 5-(cyclopropylsulfamoyl)-N-(4-fluorophenyl)methylfuran-2-carboxamide. Ongoing studies are focusing on elucidating its molecular targets, optimizing its pharmacokinetic properties, and evaluating its long-term safety and efficacy in larger patient populations.

In conclusion, 5-(cyclopropylsulfamoyl)-N-(4-fluorophenyl)methylfuran-2-carboxamide (CAS No. 1170804-94-0) represents a promising lead compound in the development of new therapeutic agents for inflammatory and pain-related disorders. Its unique structural features, combined with its potent biological activities, make it an attractive candidate for further clinical investigation. As research continues to advance our understanding of this compound, it holds significant potential to improve patient outcomes and quality of life for individuals suffering from these debilitating conditions.